Cas no 2229659-60-1 (3-(pent-1-en-1-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(pent-1-en-1-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2229659-60-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6040865
• PubChem ID: 165882386
• Update Time: 2025-05-23

3-(pent-1-en-1-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(pent-1-en-1-yl)-1,2-oxazole-5-carboxylic acid
• EN300-1799840
• 2229659-60-1

• Inchi： 1S/C9H11NO3/c1-2-3-4-5-7-6-8(9(11)12)13-10-7/h4-6H,2-3H2,1H3,(H,11,12)/b5-4+
• InChI Key： CABLVWAJELZBMG-SNAWJCMRSA-N
• SMILES： O1C(C(=O)O)=CC(/C=C/CCC)=N1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(pent-1-en-1-yl)-1,2-oxazole-5-carboxylic acid

3-(Pent-1-en-1-yl)-1,2-Oxazole-5-Carboxylic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound 3-(pent-1-en-1-yl)-1,2-oxazole-5-carboxylic acid, identified by the CAS number 2229659-60-1, has emerged as a significant molecule of interest. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a pentenyl group and a carboxylic acid moiety in its structure endows it with unique chemical properties and potential applications in various fields.

The synthesis of 3-(pent-1-en-1-yl)-1,2-o xazole-5-carboxylic acid has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements have focused on green chemistry approaches, utilizing catalysts and eco-friendly solvents to minimize environmental impact. These studies highlight the compound's potential as a building block in drug discovery and material science.

One of the most promising applications of this compound lies in its pharmacological properties. Studies have shown that 3-(pentenyl)-oxazole carboxylic acid exhibits significant bioactivity, particularly in anti-inflammatory and antioxidant assays. Its ability to modulate cellular pathways makes it a candidate for developing novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its biological applications, this compound has garnered attention in materials science. Researchers have investigated its use in polymer synthesis, where its structural versatility allows for the creation of advanced materials with tailored properties. The incorporation of this oxazole derivative into polymer networks has shown enhanced mechanical strength and thermal stability, opening avenues for its use in high-performance composites.

The structural uniqueness of 3-(pentenyl)-oxazole carboxylic acid also lends itself to catalytic applications. Recent studies have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, facilitating selective transformations in organic synthesis. This highlights its role as a versatile catalyst precursor in industrial chemical processes.

From an analytical standpoint, the compound's spectroscopic properties have been thoroughly characterized using techniques such as NMR and IR spectroscopy. These analyses provide insights into its molecular conformation and intermolecular interactions, which are crucial for understanding its reactivity and stability under different conditions.

In conclusion, 3-(pentenyl)-oxazole carboxylic acid, with its distinctive chemical structure and diverse functional groups, continues to be a focal point in contemporary research. Its potential applications span across pharmacology, materials science, and catalysis, underscoring its importance as a multifaceted molecule in modern chemistry.